3-chloro-6-(1-cyclopropyl-1H-pyrazol-4-yl)pyridazine

• IUPAC Name: 3-chloro-6-(1-cyclopropylpyrazol-4-yl)pyridazine
• InChI: InChI=1S/C10H9ClN4/c11-10-4-3-9(13-14-10)7-5-12-15(6-7)8-1-2-8/h3-6,8H,1-2H2
• InChI Key: HNUJVEWBLUBNRI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C=N2)C3=NN=C(C=C3)Cl
• Molecular Formula: C10H9ClN4
• DSSTOX Substance ID: DTXSID90856639
• Molecular Weight: 220.66 g/mol
• CAS No.: 1440965-10-5

Description

3-Chloro-6-(1-cyclopropyl-1H-pyrazol-4-yl)pyridazine is a chemical compound with the molecular formula C10H9ClN4. It has a molecular weight of 220.66. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9ClN4/c11-10-4-3-9(13-14-10)7-5-12-15(6-7)8-1-2-8/h3-6,8H,1-2H2. This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

The compound is solid in physical form. It has a molecular weight of 220.66. The predicted boiling point is 468.5±35.0 °C. The compound has a density of 1.55±0.1 g/cm3.

Scientific Research Applications

Electronic and Photophysical Properties Modulation

The study of substituted pyrazolyl–pyridazine ligands, including 3-chloro-6-(1H-pyrazole-1-yl)-pyridazine, reveals insights into their electronic and photophysical properties when coordinated with metal complexes. These properties are crucial for applications in photonic and electronic materials, where the molecular design influences the efficiency of light absorption and emission. The research demonstrates how structural modifications can adjust electronic properties and potential applications in designing new materials for optoelectronic devices (Saldías et al., 2019).

Green Synthesis and Biological Activities

A green synthetic approach utilizing 3-chloro-6-(1-cyclopropyl-1H-pyrazol-4-yl)pyridazine has been explored for producing novel pyrazolylpyridazine amines. This environmentally friendly synthesis highlights the compound's role in generating biologically active molecules, particularly those inhibiting yeast α-glucosidase, a key enzyme in carbohydrate digestion. Such studies are fundamental for developing new therapeutic agents against diabetes and other metabolic disorders, emphasizing the compound's potential in medicinal chemistry (Chaudhry et al., 2017).

Surface Protection and Corrosion Inhibition

Research into 3-chloropyridazine derivatives, including 3-chloro-6-(1H-pyrazol-1-yl)pyridazine, has showcased their effectiveness in protecting mild steel surfaces from corrosion in acidic environments. This property is vital for industries where metal durability and longevity are critical. Understanding the molecular interactions and protection mechanisms offers avenues for developing new corrosion inhibitors, contributing to more sustainable and longer-lasting materials in corrosive conditions (Olasunkanmi et al., 2018).

Safety and Hazards

The compound is classified under the GHS06 hazard pictogram. The hazard statements include H301, H311, and H331. Precautionary measures include P261, P264, P270, P271, P280, P302+P352, P304+P340, P310, P330, P361, P403+P233, P405, and P501.